2-[4-(2-Methyl-1,3-thiazol-4-yl)phenyl]ethan-1-amine dihydrochloride

• IUPAC Name: 2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethanamine;dihydrochloride
• InChI: InChI=1S/C12H14N2S.2ClH/c1-9-14-12(8-15-9)11-4-2-10(3-5-11)6-7-13;;/h2-5,8H,6-7,13H2,1H3;2*1H
• InChI Key: SRTRXHJWSFAHIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)CCN.Cl.Cl
• Molecular Formula: C12H16Cl2N2S
• Molecular Weight: 291.2 g/mol
• CAS No.: 1052541-72-6

Description

This compound, also known by its IUPAC name 2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethylamine dihydrochloride, is a chemical with the CAS Number: 1052541-72-6. It has a molecular weight of 291.24. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H14N2S.2ClH/c1-9-14-12(8-15-9)11-4-2-10(3-5-11)6-7-13;;/h2-5,8H,6-7,13H2,1H3;2*1H. This indicates the presence of a thiazole ring, which is a five-membered ring containing one sulfur and one nitrogen atom.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 291.24. More specific physical and chemical properties are not mentioned in the search results.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulations Research on thiazole derivatives, including molecules structurally related to 2-[4-(2-Methyl-1,3-thiazol-4-yl)phenyl]ethan-1-amine dihydrochloride, demonstrates their potential as corrosion inhibitors for iron metal. Through quantum chemical parameters and molecular dynamics simulations, the interactions and inhibition efficiencies of various thiazole and thiadiazole derivatives on the Fe(110) surface were explored, showing good agreement with experimental results (Kaya et al., 2016).

Antimicrobial and Cytotoxic Activities Studies on novel derivatives of benzimidazole, which share a core structural motif with this compound, have shown significant antimicrobial and cytotoxic activities. These derivatives were synthesized and evaluated against various bacterial species, with some showing good antibacterial activity and cytotoxic properties in vitro (Noolvi et al., 2014).

Microwave-Assisted Synthesis The Hantzsch thiazole synthesis technique, utilizing microwave heating, facilitated the creation of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines. This method highlights the efficiency of microwave-assisted reactions in synthesizing complex thiazole derivatives, potentially including those related to this compound (Kamila et al., 2012).

SARS-CoV-2 Inhibitor Studies Schiff bases derived from thiazole compounds have been studied for their potential as inhibitors of the 3-chymotrypsin-like protease (3CLpro) of SARS-CoV-2, essential for viral proliferation. These compounds exhibit promising results in molecular docking studies, suggesting a pathway for developing novel antiviral agents (Al‐Janabi et al., 2020).

Security Ink Development Research on V-shaped molecules, including those with thiazole rings, has led to the development of security inks. These inks demonstrate morphology-dependent fluorochromism, which can be triggered by mechanical force or pH changes. The unique properties of these compounds, such as intense solid-state emission and mechano-chromic activity, underscore their potential in creating secure and reversible data storage solutions (Lu & Xia, 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a variety of biological targets, including antimicrobial, antifungal, antiviral, and antitumor targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, often leading to inhibition or activation of the target, which can result in a variety of biological effects .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, often related to their targets of action .

Pharmacokinetics

Thiazole derivatives are generally known to have good bioavailability .

Result of Action

Thiazole derivatives have been found to have a variety of effects, often related to their mode of action and the biochemical pathways they affect .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can often influence the action of thiazole derivatives .